(2R,6R)-6-Methylmorpholine-2-carboxylic acid

• IUPAC Name: (2R,6R)-6-methylmorpholine-2-carboxylic acid
• InChI: InChI=1S/C6H11NO3/c1-4-2-7-3-5(10-4)6(8)9/h4-5,7H,2-3H2,1H3,(H,8,9)/t4-,5-/m1/s1
• InChI Key: PTEJYZZFUJQPJK-RFZPGFLSSA-N
• Canonical SMILES: CC1CNCC(O1)C(=O)O
• Isomeric SMILES: C[C@@H]1CNC[C@@H](O1)C(=O)O
• Molecular Formula: C6H11NO3
• Molecular Weight: 145.16 g/mol
• CAS No.: 1932788-87-8

Description

(2R,6R)-HNK is a metabolite of ketamine. It has been shown to produce antidepressant-like effects similar to ketamine without abuse liability concerns. It has been studied for its effects on neuronally derived glutamate release in rodents.

Synthesis Analysis

The synthesis of (2R,6R)-HNK includes the preparation of ®-norketamine via chiral resolution from racemic norketamine via a chiral resolution with L-pyroglutamic acid.

Molecular Structure Analysis

The molecular structure of (2R,6R)-HNK is complex and involves various pathways. It has been found to be involved in long-term potentiation, G13 pathway, platelet activation pathway, and MAPK signaling pathway.

Chemical Reactions Analysis

In terms of chemical reactions, (2R,6R)-HNK has been found to reduce glutamate release in a manner which could be blocked by AMPA receptor antagonism. It also reduces P-T286-CamKII and P-S9-Synapsin, which correlates with decreased synaptic vesicle recycling.

Mechanism of Action

The mechanism of action of (2R,6R)-HNK is multifaceted. It has been found to reduce glutamate release, which could be blocked by AMPA receptor antagonism. Antagonism of adenosine A1 receptors, which are almost exclusively expressed at nerve terminals, also counteracts the effect of (2R,6R)-HNK on glutamate release and presynaptic activity.

Safety and Hazards

While (2R,6R)-HNK has been found to have antidepressant-like effects, it’s important to note that it can also affect memory function. Studies have shown that daily (2R,6R)-HNK led to explicit memory impairment in novel object recognition independent of sex or age of exposure.